Cas no 85691-54-9 (Methyl 4-(4-pyridinyl)butanoate)
85691-54-9 structure
Product Name:Methyl 4-(4-pyridinyl)butanoate
CAS No:85691-54-9
MF:C10H13NO2
MW:179.215722799301
CID:1840934
PubChem ID:12114953
Update Time:2025-04-21
Methyl 4-(4-pyridinyl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(4-pyridinyl)butanoate
- methyl 4-(pyridin-4-yl)butanoate
- BB 0222656
- AG-E-90065
- 4-(3-Methoxycarbonyl-phenyl)-Benzaldehyde
- CTK4G0889
- methyl 4-(pyrid-4-yl)butyrate
- AC1NP07J
- 4-pyridin-4-yl-butyric acid methyl ester
- 4'-FORMYL-BIPHENYL-3-CARBOXYLIC ACID METHYL ESTER
- 4-[3-(Methoxycarbonyl)phenyl]benzaldehyde
- pyridin4ylmethyl-propionic acid methyl ester
- methyl 4-(Pyridin-4-yl)butyrate
- methyl 4-(4-pyridyl)butanoate
- 4-(3-methoxycarbonylpropyl)pyridine
- CS-0117068
- 85691-54-9
- Methyl 4-pyridin-4-ylbutanoate
- DA-02201
- AKOS000365756
- SCHEMBL6641533
- NRICZFYMOLLBHO-UHFFFAOYSA-N
- ALBB-036680
-
- Inchi: 1S/C10H13NO2/c1-13-10(12)4-2-3-9-5-7-11-8-6-9/h5-8H,2-4H2,1H3
- InChI Key: NRICZFYMOLLBHO-UHFFFAOYSA-N
- SMILES: O(C)C(CCCC1C=CN=CC=1)=O
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 39.2Ų
Methyl 4-(4-pyridinyl)butanoate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
85691-54-9 (Methyl 4-(4-pyridinyl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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